1-ethyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile

• IUPAC Name: 1-ethyl-4-oxoquinoline-3-carbonitrile
• InChI: InChI=1S/C12H10N2O/c1-2-14-8-9(7-13)12(15)10-5-3-4-6-11(10)14/h3-6,8H,2H2,1H3
• InChI Key: YTXKDTRUKFWIDE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC=CC=C21)C#N
• Molecular Formula: C12H10N2O
• DSSTOX Substance ID: DTXSID40903728
• Molecular Weight: 198.22 g/mol
• CAS No.: 57147-34-9

Description

Molecular Structure Analysis

The molecular structure of “1-ethyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile” can be inferred from its IUPAC name. It contains a quinoline core, which is a bicyclic compound with a benzene ring fused to a pyridine ring. The “1-ethyl” indicates an ethyl group attached to the 1-position of the quinoline core. The “4-oxo” denotes a carbonyl group at the 4-position, and the “3-carbonitrile” signifies a nitrile group at the 3-position.

Scientific Research Applications

Hydrolysis and Bonding Interactions

• A study on the hydrolysis of nitrile moiety in similar quinoline compounds revealed that treatment with concentrated sulfuric acid produces different compounds, with analysis showing a mixture ratio of 1:2. Density functional theory (DFT) calculations confirmed the suitability of the optimized geometries for these compounds, providing insights into bonding interactions (Basafa et al., 2021).

Synthesis and Structural Analysis

• The synthesis and structure of 6-R-5-hydroxy-2,4-dioxo-2,3,4,6-tetrahydrobenzo[c][2,7]naphthyridine-1-carbonitriles have been studied, demonstrating the conversion of ethyl 1-R-4-dicyanomethyl-2-oxo-1,2-dihydroquinoline-3-carboxylate into substituted cyanoacetamides, which cyclize to form new compounds (Ukrainets et al., 2007).

Regioselectivity in Organic Synthesis

• Research on the regioselectivity of the N-ethylation reaction of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide, a related compound, indicates the importance of the nitrogen of the oxoquinoline group in medicinal chemistry, highlighting its applications in synthesizing various biologically active compounds (Batalha et al., 2019).

Efficient Synthesis of Derivatives

• An efficient synthesis method for 1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carbonitriles has been developed, showcasing the use of specific synthons to create derivatives of the quinoline compound. This method has implications for the rapid and efficient generation of these compounds in research settings (Wang et al., 2014).

Optoelectronic and Charge Transport Properties

• A study on hydroquinoline derivatives, related to the quinoline compound, explored their optoelectronic, nonlinear, and charge transport properties. This investigation offers insights into the potential application of these compounds in materials science, particularly in the field of optoelectronics (Irfan et al., 2020).

Mechanism of Action

Target of Action

Related compounds such as 4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives have been explored for their anti-inflammatory activities .

Mode of Action

It’s worth noting that related compounds like 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate participate in an ugi-type multicomponent condensation through a smiles rearrangement . This process leads to the efficient synthesis of heterocyclic enamines .

Biochemical Pathways

Related compounds have been shown to participate in multicomponent reactions, leading to the synthesis of diverse structures .

Pharmacokinetics

The molecular weight of a related compound, 4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, is 18917 , which is within the optimal range for drug-like properties.

Result of Action

Related compounds have been shown to have potential therapeutic applications .

Action Environment

It’s worth noting that the principles of green chemistry, which include considerations of environmental impact, are vital in the synthesis of related compounds .

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes, proteins, and other biomolecules

Cellular Effects

It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .

Dosage Effects in Animal Models

The effects of different dosages of 1-ethyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile in animal models have not been extensively studied. Therefore, information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently unavailable .

Metabolic Pathways

It is hypothesized that this compound may interact with various enzymes or cofactors, potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

It is hypothesized that this compound may interact with various transporters or binding proteins, potentially affecting its localization or accumulation .

Subcellular Localization

It is possible that this compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications .